![molecular formula C10H13NOS B6254494 2-methyl-2-phenoxypropanethioamide CAS No. 35368-52-6](/img/no-structure.png)
2-methyl-2-phenoxypropanethioamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-methyl-2-phenoxypropanethioamide, also known as MPTP, is a synthetic compound that has been used in laboratory experiments for its wide range of biochemical and physiological effects. It is a compound that can be synthesized from a variety of starting materials, and has been used to study a variety of biological processes.
Scientific Research Applications
2-methyl-2-phenoxypropanethioamide has been used in a variety of scientific research applications, including studies of Parkinson's disease, Alzheimer's disease, and Huntington's disease. It has also been used to study the effects of aging on the brain, as well as to study the effects of drugs on the brain.
Mechanism of Action
The mechanism of action of 2-methyl-2-phenoxypropanethioamide is not fully understood. However, researchers believe that it works by inhibiting the enzyme monoamine oxidase, which is responsible for breaking down neurotransmitters such as dopamine and serotonin. This inhibition leads to an increase in the levels of these neurotransmitters, which can have a variety of effects on the brain.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. For example, it has been found to increase levels of dopamine, serotonin, and norepinephrine in the brain, which can lead to increased alertness, improved mood, and improved cognitive function. It has also been found to increase levels of the neurotransmitter glutamate, which can lead to increased learning and memory.
Advantages and Limitations for Lab Experiments
The advantages of using 2-methyl-2-phenoxypropanethioamide in laboratory experiments include its wide range of effects, its ease of synthesis, and its ability to be used in a variety of research applications. However, there are some limitations to using this compound in laboratory experiments, such as its toxicity and the fact that it can cause irreversible damage to the brain.
Future Directions
For research on 2-methyl-2-phenoxypropanethioamide include further studies on its mechanism of action, its biochemical and physiological effects, and its potential therapeutic applications. Additional research could also be done on the development of safer and more effective compounds that have similar effects to this compound. Other potential research directions include exploring the use of this compound in the treatment of neurological disorders, such as Parkinson's disease, Alzheimer's disease, and Huntington's disease. Additionally, research could be done on the use of this compound in combination with other compounds to enhance its effects.
Synthesis Methods
2-methyl-2-phenoxypropanethioamide can be synthesized from a variety of starting materials, including ethyl or methyl phenylacetate, thiophene, and anhydrous aluminum chloride. The synthesis method involves a substitution reaction of the starting materials, followed by an aldol condensation reaction, and then a dehydration reaction. This produces a compound with the molecular formula C10H15NO2S.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-methyl-2-phenoxypropanethioamide involves the reaction of 2-methyl-2-phenoxypropanoyl chloride with thioacetamide in the presence of a base.", "Starting Materials": [ "2-methyl-2-phenoxypropanoic acid", "thionyl chloride", "ammonium hydroxide", "thioacetamide" ], "Reaction": [ "Convert 2-methyl-2-phenoxypropanoic acid to 2-methyl-2-phenoxypropanoyl chloride using thionyl chloride.", "Add thioacetamide to the reaction mixture in the presence of a base such as ammonium hydroxide.", "Heat the reaction mixture to reflux for several hours.", "Cool the reaction mixture and extract the product with a suitable solvent.", "Purify the product by recrystallization or column chromatography." ] } | |
CAS RN |
35368-52-6 |
Molecular Formula |
C10H13NOS |
Molecular Weight |
195.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.